2-Methoxymethoxy-3-methoxybenzyl chloride

• Molecular Formula: C10H13ClO3
• Molecular Weight: 216.66 g/mol
• IUPAC Name: 1-(chloromethyl)-3-methoxy-2-(methoxymethoxy)benzene
• InChI: InChI=1S/C10H13ClO3/c1-12-7-14-10-8(6-11)4-3-5-9(10)13-2/h3-5H,6-7H2,1-2H3
• InChI Key: RRLMRRBVFFQATR-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=CC=C1OC)CCl

Description

2-Methoxymethoxy-3-methoxybenzyl chloride is a useful research compound. Its molecular formula is C10H13ClO3 and its molecular weight is 216.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.34 g (11.8 mmol) of 2-methoxymethoxy-3-methoxybenzyl alcohol was dissolved in 20 ml of diethyl ether, and the resultant solution was added with 1.53 g (11.8, mmol) of N,N-diisopropylethylamine. To the obtained solution was fed dropwise 1.40 g (11.8 mmol) of thionyl chloride and diethyl ether (15 ml) in a manner of spending 15 min. while cooling the solution with ice. The temperature of the resultant mixture was then brought back to a room temperature, and the mixture was stirred all night. The insoluble materials therein are removed by filtration, and the filtrate was condensed under reduced pressure to thereby obtain a crude product of 2-methoxymethoxy-3-methoxybenzyl chloride.